Cas no 595544-60-8 (1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester)
595544-60-8 structure
Product Name:1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester
CAS No:595544-60-8
MF:C14H16N2O3
MW:260.288443565369
CID:1619056
Update Time:2024-09-13
1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester
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- Inchi: 1S/C14H16N2O3/c1-3-19-14(17)10-16-13(8-9-15-16)11-4-6-12(18-2)7-5-11/h4-9H,3,10H2,1-2H3
- InChI Key: KRMAKCQJZRWCSU-UHFFFAOYSA-N
- SMILES: N1(CC(OCC)=O)C(C2=CC=C(OC)C=C2)=CC=N1
Computed Properties
- Exact Mass: 260.11618
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 401.3±35.0 °C(Predicted)
- PSA: 53.35
- pka: 1.80±0.10(Predicted)
1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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